Cas no 93555-05-6 (6-Phenoxyhex-1-en-3-one)

• Product name: 6-Phenoxyhex-1-en-3-one
• CAS No: 93555-05-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 2817123
• PubChem ID: 68302082

6-Phenoxyhex-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• DTXCID20688960
• 93555-05-6
• SCHEMBL12511469
• DTXSID60738216
• 6-Phenoxyhex-1-en-3-one

• Inchi： InChI=1S/C12H14O2/c1-2-11(13)7-6-10-14-12-8-4-3-5-9-12/h2-5,8-9H,1,6-7,10H2
• InChI Key： NDLUAEBDRCFMIM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų